Cas no 2138550-87-3 (3-chloro-5-(3-methoxyphenyl)aniline)

• Product Name: 3-chloro-5-(3-methoxyphenyl)aniline
• CAS No: 2138550-87-3
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 6484311
• PubChem ID: 154815070
• Update Time: 2025-05-22

3-chloro-5-(3-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(3-methoxyphenyl)aniline
• [1,1'-Biphenyl]-3-amine, 5-chloro-3'-methoxy-

• Inchi： 1S/C13H12ClNO/c1-16-13-4-2-3-9(7-13)10-5-11(14)8-12(15)6-10/h2-8H,15H2,1H3
• InChI Key： JCHJFDVIOMUDRO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC)=C2)=CC(Cl)=CC(N)=C1

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 403.7±35.0 °C(Predicted)
• pka: 3.27±0.11(Predicted)

Additional information on 3-chloro-5-(3-methoxyphenyl)aniline

Introduction to 3-Chloro-5-(3-Methoxyphenyl)Aniline (CAS No. 2138550-87-3)

The compound 3-chloro-5-(3-methoxyphenyl)aniline (CAS No. 2138550-87-3) is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic amines, characterized by the presence of an amino group (-NH₂) attached to a benzene ring. The substitution pattern of this molecule, with a chlorine atom at the 3-position and a methoxyphenyl group at the 5-position, imparts unique electronic and steric properties that make it highly versatile in synthetic chemistry.

Recent advancements in synthetic chemistry have highlighted the importance of aromatic amines like 3-chloro-5-(3-methoxyphenyl)aniline in the construction of complex molecular frameworks. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of biologically active molecules, such as antidepressants, antifungal agents, and neuroprotective drugs. The presence of the methoxy group (-OCH₃) at the meta position of the phenyl ring introduces electron-donating effects, which can enhance the reactivity of the molecule in various coupling reactions.

The synthesis of 3-chloro-5-(3-methoxyphenyl)aniline typically involves multi-step processes, including nucleophilic aromatic substitution and coupling reactions. One common approach is the chlorination of aniline derivatives followed by substitution with a methoxyphenyl group under specific reaction conditions. Recent studies have explored the use of microwave-assisted synthesis to optimize reaction yields and reduce reaction times, making this compound more accessible for large-scale production.

In terms of applications, aromatic amines like 3-chloro-5-(3-methoxyphenyl)aniline are widely used in the pharmaceutical industry due to their ability to form hydrogen bonds and interact with biological targets. For instance, this compound has been employed as a building block in the development of H₁ receptor antagonists, which are commonly used to treat allergies and respiratory diseases. Additionally, its role in synthesizing β-lactam antibiotics has been explored, showcasing its potential in antimicrobial drug discovery.

The electronic properties of 3-chloro-5-(3-methoxyphenyl)aniline also make it an attractive candidate for use in materials science. Its ability to act as an electron donor or acceptor depending on the reaction conditions has led to its application in the synthesis of conjugated polymers and organic semiconductors. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs), where it contributes to improved charge transport properties and device efficiency.

From an environmental perspective, understanding the degradation pathways of aromatic amines like 3-chloro-5-(3-methoxyphenyl)aniline is crucial for assessing their impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less harmful byproducts. However, further research is needed to evaluate its long-term persistence in different environmental matrices.

In conclusion, 3-chloro-5-(3-methoxyphenyl)aniline (CAS No. 2138550-87-3) is a versatile organic compound with diverse applications across multiple disciplines. Its unique substitution pattern and electronic properties make it an invaluable tool in synthetic chemistry, pharmaceutical development, and materials science. As research continues to uncover new avenues for its utilization, this compound is poised to play an even greater role in advancing modern chemical technologies.